Ethyl 1-(cyanomethylsulfamoyl)imidazo[1,5-a]pyridine-3-carboxylate has been studied for its biological properties, and it has shown to possess anticancer, anti-inflammatory, and antimicrobial activities. Studies have shown that the compound can inhibit the growth of various cancer cell lines, including lung, ovarian, and breast cancer cells. It has also been shown to inhibit the production of inflammatory cytokines, indicating its potential as an anti-inflammatory drug. Additionally, the compound has been shown to have antimicrobial activity against various bacteria and fungi.